3-fluoro-4-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide

• IUPAC Name: 3-fluoro-4-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide
• InChI: InChI=1S/C15H16FN3O2/c1-10-2-3-11(6-14(10)16)15(20)18-12-7-17-19(8-12)13-4-5-21-9-13/h2-3,6-8,13H,4-5,9H2,1H3,(H,18,20)
• InChI Key: RCYZUEIMBYYJEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CN(N=C2)C3CCOC3)F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

3-fluoro-4-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

• Fluorinated Pyrazoles as Building Blocks : A study by Surmont et al. (2011) developed a synthetic strategy for new 3-amino-4-fluoropyrazoles, highlighting the importance of fluorinated pyrazoles with additional functional groups for medicinal chemistry. These compounds serve as versatile building blocks for further functionalization, underscoring the significance of fluorination in enhancing the activity and selectivity of medicinal compounds (Surmont et al., 2011).

• Automated Radiosynthesis of Fluorinated Tracers : Research by Ohkubo et al. (2021) on the automated radiosynthesis of fluorinated tracers, such as [18F]FMISO and [18F]PM-PBB3, for clinical imaging applications, demonstrates the critical role of fluorination in the development of diagnostic tools. These tracers are used in imaging hypoxia and tau pathology, respectively, showcasing fluorine's utility in enhancing tracer properties for medical imaging (Ohkubo et al., 2021).

• Fluorinated Heterocycles for Imaging Agents : A study on the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles showing remarkable antiavian influenza virus activity highlights the potential of fluorinated compounds in antiviral research. These compounds exhibited significant antiviral activities against bird flu influenza (H5N1), indicating the promising application of fluorinated heterocycles in the development of new antiviral agents (Hebishy et al., 2020).

• Fluorinated Pyrazoles for Drug Discovery : Another example includes the synthesis of fluorinated pyrazoles by Surmont et al. (2010), which underscores the role of fluorine in medicinal chemistry. The creation of 3-amino-4-fluoropyrazoles through novel synthetic routes opens up new pathways for the development of potent medicinal agents, demonstrating the versatility and importance of fluorine in enhancing drug properties (Surmont et al., 2010).